Cas no 1185299-14-2 (1-1-(Propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Dihydrochloride)

• Product Name: 1-1-(Propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Dihydrochloride
• CAS No: 1185299-14-2
• MF: C₁₂H₁₉Cl₂N₃
• MW: 276.205360651016
• MDL: MFCD11506441
• CID: 1078402
• PubChem ID: 46736396
• Update Time: 2025-09-23

1-1-(Propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-Isopropyl-1H-benzoimidazol-2-yl)-ethylamine dihydrochloride
• 1-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
• [1-(1-isopropyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
• AKOS015845045
• Z1407758634
• ALBB-017857
• EN300-80587
• G59499
• 1-(1-propan-2-ylbenzimidazol-2-yl)ethanamine;dihydrochloride
• MFCD11506441
• 1185299-14-2
• 1-(1-isopropyl-1,3-benzodiazol-2-yl)ethanamine dihydrochloride
• 1-1-(Propan-2-yl)-1H-1,3-benzodiazol-2-ylethan-1-amine Dihydrochloride

• MDL： MFCD11506441
• Inchi： 1S/C12H17N3.2ClH/c1-8(2)15-11-7-5-4-6-10(11)14-12(15)9(3)13;;/h4-9H,13H2,1-3H3;2*1H
• InChI Key： NAHPQLFWXOPEDT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC=CC=2N=C1C(C)N)C(C)C

Computed Properties

• Exact Mass: 275.096
• Monoisotopic Mass: 275.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles